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Compound of Interest

Compound Name: Ethyl phenoxyacetate

Cat. No.: B1293768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of ethyl phenoxyacetate, focusing on its

potential application as a solvent in organic synthesis. While primarily recognized for its use as

a fragrance ingredient and a synthetic intermediate, its physical and chemical properties

suggest its utility as a high-boiling point, polar aprotic-like solvent.[1][2][3] These notes compile

its known properties, potential applications, and a theoretical protocol for its use in a

representative organic reaction.

Introduction
Ethyl phenoxyacetate (CAS No. 2555-49-9) is a colorless to pale yellow liquid with a

characteristic pleasant floral odor.[1][3] Structurally, it is an ester derived from phenoxyacetic

acid and ethanol.[1] While its role as a fragrance agent is well-established, its application as a

reaction solvent is less documented in scientific literature.[4] However, its properties, such as a

high boiling point, good solubility for organic compounds, and relatively low toxicity, make it an

interesting candidate for exploration as a "green" or alternative solvent in organic synthesis.[1]

[5]
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The suitability of a solvent for a particular organic reaction is largely determined by its physical

and chemical properties. Ethyl phenoxyacetate possesses a unique combination of

characteristics that may be advantageous in specific synthetic contexts.

Table 1: Physical and Chemical Properties of Ethyl Phenoxyacetate

Property Value Source

Molecular Formula C₁₀H₁₂O₃ [1]

Molecular Weight 180.20 g/mol [6]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 247-249 °C (at 760 mmHg) The Good Scents Company

136 °C (at 19 mmHg) [6]

Density 1.1 g/mL (at 25 °C) [6]

Refractive Index (n20/D) 1.505 [6]

Flash Point 113 °C The Good Scents Company

Solubility in Water Limited/immiscible [2][3]

Solubility in Organic Solvents
Soluble in ethanol, diethyl

ether, acetone
[1][3]

Stability
Stable under normal

temperatures and pressures
[2]

Potential Applications as a Solvent
Based on its properties, ethyl phenoxyacetate could be a suitable solvent for reactions that

meet the following criteria:

High-Temperature Reactions: Its high boiling point makes it ideal for reactions requiring

elevated temperatures, such as certain nucleophilic aromatic substitutions, Ullmann

condensations, or late-stage functionalizations in drug discovery where substrates may have

poor solubility in lower-boiling solvents.[7]
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Reactions Requiring a Polar Aprotic-like Medium: The ester functionality provides polarity,

which can aid in the dissolution of polar reagents and intermediates. This could be beneficial

for reactions involving polar transition states.

"Green" Chemistry Applications: As a biodegradable and less toxic alternative to traditional

high-boiling polar aprotic solvents like N,N-dimethylformamide (DMF), N-methyl-2-

pyrrolidone (NMP), or dimethyl sulfoxide (DMSO), ethyl phenoxyacetate presents a

potentially more environmentally benign option.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

